Cas no 135-67-1 (Phenoxazine)
Phenoxazine is a heterocyclic organic compound featuring a tricyclic structure composed of two benzene rings fused to an oxazine ring. It serves as a versatile intermediate in organic synthesis, particularly in the development of dyes, pharmaceuticals, and optoelectronic materials. Its rigid, planar structure contributes to excellent thermal and photochemical stability, making it suitable for high-performance applications. Phenoxazine derivatives are often utilized in redox-active systems due to their reversible oxidation properties. The compound’s ability to form stable radicals and its electron-donating characteristics further enhance its utility in functional materials. Its synthetic adaptability allows for tailored modifications to meet specific industrial or research requirements.

Phenoxazine structure
Product name:Phenoxazine
Phenoxazine Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenoxazine
- Phenoxazine
- Phenoxazine(6CI,7CI,8CI)
- 2,3
- 5,6-Dibenzo-1,4-oxazine
- NSC 72990
- PHENAZOXINE
- 1H-Phenoxazine
- RARECHEM FH 2C 0S92
- 10H-Phenoxazine (9CI)
- Phenoxazine 97%
- Phenoxazine,97%
- Phenoxazine, 97% 5GR
- HY-34463
- C2ZWT499SG
- UNII-C2ZWT499SG
- A847765
- Phenoxazine, 97%
- InChI=1/C12H9NO/c1-3-7-11-9(5-1)13-10-6-2-4-8-12(10)14-11/h1-8,13
- CHEBI:94057
- Z276157518
- W-108260
- F14936
- 2,3;5,6-Dibenzo-1,4-oxazine
- CHEMBL276850
- BRD-K53595844-001-01-8
- 5,4-oxazine
- AI3-09023
- EINECS 205-210-8
- BP-20275
- 2,3:5,6-Dibenzo-1,4-oxazine
- NSC72990
- 10H-dibenzo[b,e][1,4]oxazine
- CS-W009171
- FT-0603344
- BIDD:GT0035
- AM20020419
- P0899
- DTXSID10159199
- EN300-218834
- SCHEMBL3136415
- NSC-72990
- Phenoxazine, >=99%, purified by sublimation
- SCHEMBL7862
- BDBM50012827
- Q731009
- AS-17299
- J-610038
- MFCD00005014
- SY007779
- NS00024393
- PHENOXAZINE [MI]
- 135-67-1
- AKOS003368480
- DB-042305
- phenoxazines
- DTXCID4081690
- ALBB-023373
- doi:10.14272/TZMSYXZUNZXBOL-UHFFFAOYSA-N.1
- CHEBI:25970
- 205-210-8
- FP32361
-
- MDL: MFCD00005014
- Inchi: 1S/C12H9NO/c1-3-7-11-9(5-1)13-10-6-2-4-8-12(10)14-11/h1-8,13H
- InChI Key: TZMSYXZUNZXBOL-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1NC3=C(C=CC=C3)O2
- BRN: 143234
Computed Properties
- Exact Mass: 183.06800
- Monoisotopic Mass: 183.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 21.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Green grey powder
- Density: 1.1261 (rough estimate)
- Melting Point: 156-159 °C (lit.)
- Boiling Point: 156-159°C at 760 mmHg
- Flash Point: 122.6℃
- Refractive Index: 1.5880 (estimate)
- Solubility: benzene: freely soluble(lit.)
- Water Partition Coefficient: Soluble in methanol. Insoluble in water.
- PSA: 21.26000
- LogP: 3.67390
- Merck: 7253
- Sensitiveness: Sensitive to air and heat
Phenoxazine Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- RTECS:SP7450000
- Storage Condition:Keep in dark place,Inert atmosphere,Room temperature
- Safety Term:S24/25
Phenoxazine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phenoxazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 373512-10g |
10H-phenoxazine |
135-67-1 | 98% | 10g |
¥ 1980 | 2022-04-26 | |
Enamine | EN300-218834-0.05g |
10H-phenoxazine |
135-67-1 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
Enamine | EN300-218834-0.25g |
10H-phenoxazine |
135-67-1 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
Enamine | EN300-218834-10.0g |
10H-phenoxazine |
135-67-1 | 95.0% | 10.0g |
$125.0 | 2025-03-21 | |
eNovation Chemicals LLC | Y1043414-25g |
10H-Phenoxazine |
135-67-1 | 98% | 25g |
$145 | 2024-06-07 | |
eNovation Chemicals LLC | D544868-25g |
Phenoxazine |
135-67-1 | 97% | 25g |
$460 | 2024-06-05 | |
ChemScence | CS-W009171-10g |
10H-phenoxazine |
135-67-1 | 99.90% | 10g |
$87.0 | 2022-04-27 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01969-5g |
Phenoxazine, 98% |
135-67-1 | 98% | 5g |
¥4035.00 | 2023-03-09 | |
BAI LING WEI Technology Co., Ltd. | 373512-1g |
10H-phenoxazine |
135-67-1 | 98% | 1g |
¥ 396 | 2022-04-26 | |
eNovation Chemicals LLC | D781130-100g |
Phenoxazine |
135-67-1 | 98% | 100g |
$405 | 2024-07-20 |
Phenoxazine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:135-67-1)Phenoxazine
Order Number:LE9511
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:135-67-1)吩噁嗪
Order Number:LE1879547
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Phenoxazine Related Literature
-
Seelam Venkata Reddy,Gangula Mohan Rao,Baru Vijaya Kumar,Koppela Naresh Reddy,Konda Sravya,Puchchakayala Goverdhan,Vandana Rathore,Girdhar Singh Deora,Manojit Pal Med. Chem. Commun. 2014 5 587
-
Tingting Huang,Di Liu,Deli Li,Wenfeng Jiang,Jingyang Jiang New J. Chem. 2019 43 13339
-
Guohui Yang,Anqi Lv,Zixuan Xu,Zhicheng Song,Kang Shen,Chongyang Lin,Guowei Niu,Huili Ma,Huifang Shi,Zhongfu An J. Mater. Chem. C 2022 10 13747
-
Mangey Ram Nagar,Abhijeet Choudhury,Daiva Tavgeniene,Raminta Beresneviciute,Dovydas Blazevicius,Vygintas Jankauskas,Krishan Kumar,Subrata Banik,Subrata Ghosh,Saulius Grigalevicius,Jwo-Huei Jou J. Mater. Chem. C 2022 10 3593
-
Sekar Ramkumar,Sambandam Anandan RSC Adv. 2013 3 21535
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:135-67-1)Phenoxazine

Purity:99%/99%
Quantity:100g/500g
Price ($):337.0/1178.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:135-67-1)Phenoxazine

Purity:99.9%
Quantity:200kg
Price ($):Inquiry